Cas no 921914-20-7 (3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)butanamide)

• Product Name: 3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)butanamide
• CAS No: 921914-20-7
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 6413045
• PubChem ID: 40805145
• Update Time: 2025-09-26

3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)butanamide
• AKOS024633792
• 3-methyl-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)butanamide
• F2266-0218
• 921914-20-7
• 3-methyl-N-(2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)butanamide
• Butanamide, 3-methyl-N-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-

• Inchi： 1S/C14H18N2O2/c1-9(2)7-14(18)15-11-4-5-12-10(8-11)3-6-13(17)16-12/h4-5,8-9H,3,6-7H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key： FILKYUUTVJUZDM-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2)(=O)CC(C)C

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 496.9±45.0 °C(Predicted)
• pka: 14.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones